Cas no 186521-04-0 (1-bromo-2-(ethoxymethoxy)Benzene)

1-Bromo-2-(ethoxymethoxy)benzene is a brominated aromatic compound featuring an ethoxymethoxy functional group at the ortho position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The ethoxymethoxy group enhances solubility and reactivity, facilitating selective functionalization under mild conditions. Its bromine substituent allows for further derivatization via cross-coupling reactions, such as Suzuki or Heck couplings. The compound’s stability and well-defined reactivity profile make it suitable for controlled transformations in multi-step syntheses. It is typically handled under inert conditions to preserve its integrity.
1-bromo-2-(ethoxymethoxy)Benzene structure
186521-04-0 structure
Product Name:1-bromo-2-(ethoxymethoxy)Benzene
CAS No:186521-04-0
MF:C9H11BrO2
MW:231.086442232132
CID:2120576
PubChem ID:65369187
Update Time:2025-11-02

1-bromo-2-(ethoxymethoxy)Benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(ethoxymethoxy)Benzene
    • AKOS014704961
    • DA-08892
    • SCHEMBL570377
    • 973-001-5
    • JLTNYNSUKBKUKH-UHFFFAOYSA-N
    • CS-0236983
    • EN300-176031
    • G47891
    • LHA52104
    • 186521-04-0
    • Inchi: 1S/C9H11BrO2/c1-2-11-7-12-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
    • InChI Key: JLTNYNSUKBKUKH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OCOCC

Computed Properties

  • Exact Mass: 229.99424Da
  • Monoisotopic Mass: 229.99424Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 267.3±20.0 °C at 760 mmHg
  • Flash Point: 111.9±17.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-bromo-2-(ethoxymethoxy)Benzene Security Information

1-bromo-2-(ethoxymethoxy)Benzene Pricemore >>

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Additional information on 1-bromo-2-(ethoxymethoxy)Benzene

Exploring the Properties and Applications of 1-bromo-2-(ethoxymethoxy)Benzene (CAS No. 186521-04-0)

1-bromo-2-(ethoxymethoxy)Benzene (CAS No. 186521-04-0) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. With its unique molecular structure featuring a bromine substituent and an ethoxymethoxy group, this compound serves as a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "1-bromo-2-(ethoxymethoxy)Benzene uses" or "CAS 186521-04-0 synthesis," highlighting its importance in modern chemical applications.

The compound's chemical stability and reactivity make it a preferred choice for constructing complex molecular frameworks. Its bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in drug discovery. Meanwhile, the ethoxymethoxy moiety offers protective group capabilities, a feature frequently explored in organic synthesis. Searches like "1-bromo-2-(ethoxymethoxy)Benzene in pharmaceuticals" reflect the growing interest in its role in medicinal chemistry.

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In conclusion, 1-bromo-2-(ethoxymethoxy)Benzene (CAS No. 186521-04-0) stands out as a multifaceted compound with broad applications. Its significance in pharmaceutical intermediates, agrochemicals, and high-tech materials underscores its value in both research and industry. By addressing key search terms like "1-bromo-2-(ethoxymethoxy)Benzene synthesis route" and "CAS 186521-04-0 suppliers," this article aims to provide a comprehensive resource for professionals seeking in-depth knowledge about this remarkable chemical.

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